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Compound of Interest

Compound Name: Ethyl Vinyllactate-13C2,d3

Cat. No.: B15599238 Get Quote

For Immediate Reference: Researchers, scientists, and drug development professionals should

observe the following guidelines to ensure the safe handling and disposal of Ethyl
Vinyllactate-13C2,d3. This isotopically labeled compound requires careful management due to

its potential hazards, which are inferred from structurally similar chemicals. The following

procedural guidance provides a comprehensive operational and disposal plan.

Hazard Assessment and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Ethyl Vinyllactate-13C2,d3 is not readily

available, an analysis of related compounds such as ethyl lactate and ethyl vinyl ether indicates

that it should be handled as a flammable liquid that may cause skin, eye, and respiratory

irritation.[1][2][3] The isotopically stable labels (¹³C and ²H) do not confer radioactivity.

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye Protection

Chemical safety goggles or a face shield should

be worn at all times to protect against splashes.

[4][5]

Hand Protection

Nitrile or neoprene rubber gloves are

recommended.[3] Always inspect gloves for

integrity before use and dispose of them

properly after handling.

Skin Protection

A flame-retardant lab coat should be worn to

protect from accidental skin contact and in case

of fire.

Respiratory

Use in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation of

vapors.[4]

Operational Plan: Safe Handling and Storage
Adherence to the following procedures will minimize risks during the handling and storage of

Ethyl Vinyllactate-13C2,d3.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible. Prepare all necessary equipment and reagents to minimize the duration of

handling.

Ventilation: Conduct all work in a certified chemical fume hood to control vapor exposure.[4]

Grounding: To prevent static discharge, which could ignite flammable vapors, ensure that all

containers and equipment are properly grounded and bonded.

Dispensing: When transferring the liquid, use spark-proof tools and avoid splashing. Keep

containers sealed when not in use.
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Spill Management: In the event of a spill, evacuate non-essential personnel. Wearing

appropriate PPE, contain the spill with an inert absorbent material (e.g., sand, vermiculite).

Do not use combustible materials like paper towels. Collect the absorbed material into a

sealed, labeled container for hazardous waste disposal.

Storage Requirements:

Storage Condition Guideline

Temperature
Store in a cool, dry, well-ventilated area away

from heat and sources of ignition.[4]

Incompatible Materials
Keep away from strong oxidizing agents, acids,

and bases.[3]

Container

Keep the container tightly closed and clearly

labeled with the chemical name, concentration,

and hazard symbols.

Flammability Store in a designated flammables cabinet.

Disposal Plan
Proper disposal of Ethyl Vinyllactate-13C2,d3 and its contaminated waste is crucial to ensure

environmental safety and regulatory compliance.

Waste Segregation and Collection:

Liquid Waste: Collect all unused Ethyl Vinyllactate-13C2,d3 and solutions containing it in a

dedicated, sealed, and clearly labeled hazardous waste container. The container should be

made of a material compatible with flammable organic liquids.

Solid Waste: Any materials contaminated with Ethyl Vinyllactate-13C2,d3, such as pipette

tips, absorbent pads, and gloves, should be collected in a separate, sealed, and labeled

hazardous waste container.

Disposal Procedure:
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Labeling: All waste containers must be labeled as "Hazardous Waste" and include the full

chemical name ("Ethyl Vinyllactate-13C2,d3"), the approximate concentration and volume,

and the associated hazards (e.g., "Flammable Liquid," "Irritant").

Storage of Waste: Store waste containers in a designated satellite accumulation area that is

secure and away from general laboratory traffic.

Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS) office

to arrange for the pickup and disposal of the hazardous waste. Do not pour any amount of

Ethyl Vinyllactate-13C2,d3 down the drain.
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Workflow for Safe Handling of Ethyl Vinyllactate-13C2,d3
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Caption: A logical workflow for the safe handling and disposal of Ethyl Vinyllactate-13C2,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. fishersci.fr [fishersci.fr]

3. nj.gov [nj.gov]

4. waterboards.ca.gov [waterboards.ca.gov]

5. musashino.com [musashino.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling Ethyl
Vinyllactate-13C2,d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599238#personal-protective-equipment-for-
handling-ethyl-vinyllactate-13c2-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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